![molecular formula C12H14FNO3 B6173449 rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid CAS No. 1608851-55-3](/img/no-structure.png)
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid
Overview
Description
Rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid, also known as 2-F-3-MBA, is a chiral fluorinated carboxylic acid. It is a key intermediate in the synthesis of various pharmaceuticals, including antibiotics, antifungals, and antivirals. 2-F-3-MBA has been extensively studied in the last decade due to its potential applications in medicinal chemistry.
Scientific Research Applications
Rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been studied extensively in the fields of medicinal chemistry, biochemistry, and pharmacology. It has been used as a substrate in the synthesis of various pharmaceuticals, including antibiotics, antifungals, and antivirals. It has also been used to study the structure-activity relationships of various compounds. In addition, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been used in the study of enzyme inhibition and enzyme-catalyzed reactions.
Mechanism of Action
Rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid is believed to act as a competitive inhibitor of enzymes involved in the metabolism of drugs. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. In addition, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been shown to inhibit the activity of other enzymes, such as monoamine oxidase and tryptophan hydroxylase.
Biochemical and Physiological Effects
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to decreased drug metabolism and increased drug levels in the body. In addition, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been shown to inhibit the activity of monoamine oxidase, which can lead to increased levels of serotonin and other neurotransmitters. Finally, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has been shown to inhibit the activity of tryptophan hydroxylase, which can lead to decreased levels of serotonin and other neurotransmitters.
Advantages and Limitations for Lab Experiments
Rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, which makes it ideal for use in a variety of experiments. In addition, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid is highly soluble in water, which makes it easy to use in aqueous solutions. One limitation is that it is a chiral molecule, which can make it difficult to purify and isolate.
Future Directions
The potential applications of rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid are vast and varied. One possible future direction is the development of new drugs and drug delivery systems based on its inhibition of cytochrome P450 enzymes. In addition, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid could be used to study the structure-activity relationships of various compounds. Finally, rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid could be used to study the biochemical and physiological effects of other compounds, such as neurotransmitters and hormones.
Synthesis Methods
Rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid is synthesized via a two-step procedure, starting from the commercially available 2-fluorobenzoic acid. The first step involves the reaction of 2-fluorobenzoic acid with a secondary amine, such as N-methylpiperazine, to form the corresponding amide. In the second step, the amide is hydrolyzed to yield rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid. This reaction is typically carried out in an aqueous solution of sodium hydroxide at a temperature of 80-90°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid involves the reaction of 2-fluoroaniline with ethyl chloroformate to form N-(2-fluorophenyl)formamide, which is then reacted with (R)-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid to form the desired product.", "Starting Materials": [ "2-fluoroaniline", "ethyl chloroformate", "(R)-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid" ], "Reaction": [ "Step 1: React 2-fluoroaniline with ethyl chloroformate in the presence of a base such as triethylamine to form N-(2-fluorophenyl)formamide.", "Step 2: React N-(2-fluorophenyl)formamide with (R)-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid." ] } | |
CAS RN |
1608851-55-3 |
Product Name |
rel-(2R)-2-[(2-fluorophenyl)formamido]-3-methylbutanoic acid |
Molecular Formula |
C12H14FNO3 |
Molecular Weight |
239.2 |
Purity |
96 |
Origin of Product |
United States |
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